3,4-Dihydro-2,5-dimethyl-2H-pyran-2-methanol

• CAS No.: 54004-34-1
• Molecular Formula: C8H14O2
• Molecular Weight: 142.2 g/mol
• IUPAC Name: (2,5-dimethyl-3,4-dihydropyran-2-yl)methanol
• InChI: InChI=1S/C8H14O2/c1-7-3-4-8(2,6-9)10-5-7/h5,9H,3-4,6H2,1-2H3
• InChI Key: HNVJQYHJDJMALK-UHFFFAOYSA-N
• SMILES: CC1=COC(CC1)(C)CO

Description

3,4-Dihydro-2,5-dimethyl-2H-pyran-2-methanol is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 82306. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

3.12 g of sodium borohydride was added to a rapidly stirred mixture of 140 ml of ether and 70 ml of water under a nitrogen atomosphere. To the resulting solution, a solution of 21.0 g of 3,4-dihydro-2,5-dimethyl-2H-pyran-2-carboxaldehyde (U.S. Pat. No. 2,479,283) in 42 ml of ether was added drop by drop. After 30 minutes, 21 ml of acetone was added. After 5 more minutes, the mixture was doubled in volume with a saturated solution of potassium carbonate and extracted with ether. The extract was washed with saturated sodium chloride solution, dried (sodium sulfate) and stripped of solvent to give 3,4-dihydro-2,5-dimethyl-2H-pyran-2-methanol (12A), as a pale green liquid, b.p.: not determined.